Cas no 894013-06-0 (3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-1-3-(morpholin-4-yl)propylurea)

3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-1-3-(morpholin-4-yl)propylurea is a chemically synthesized urea derivative featuring a pyrrolidinone core and morpholine-propyl substituent. Its structure suggests potential utility in medicinal chemistry, particularly as an intermediate or bioactive compound due to the presence of pharmacophoric elements such as the ethoxyphenyl group and morpholine moiety. The compound’s pyrrolidin-3-yl-5-one scaffold may confer conformational rigidity, enhancing binding affinity in target interactions. Its synthetic versatility allows for further derivatization, making it valuable for drug discovery applications. The ethoxy and morpholine functionalities could improve solubility and pharmacokinetic properties, supporting its use in developing therapeutic agents. This compound is suited for research in protease inhibition or receptor modulation studies.
3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-1-3-(morpholin-4-yl)propylurea structure
894013-06-0 structure
Product name:3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-1-3-(morpholin-4-yl)propylurea
CAS No:894013-06-0
MF:C20H30N4O4
MW:390.476604938507
CID:5515309

3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-1-3-(morpholin-4-yl)propylurea Chemical and Physical Properties

Names and Identifiers

    • 1-[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]-3-(3-morpholin-4-ylpropyl)urea
    • 3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-1-3-(morpholin-4-yl)propylurea
    • Inchi: 1S/C20H30N4O4/c1-2-28-18-6-4-17(5-7-18)24-15-16(14-19(24)25)22-20(26)21-8-3-9-23-10-12-27-13-11-23/h4-7,16H,2-3,8-15H2,1H3,(H2,21,22,26)
    • InChI Key: OYFYDWDJSOHWHP-UHFFFAOYSA-N
    • SMILES: N(C1CC(=O)N(C2=CC=C(OCC)C=C2)C1)C(NCCCN1CCOCC1)=O

3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-1-3-(morpholin-4-yl)propylurea Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2024-1318-10μmol
3-[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]-1-[3-(morpholin-4-yl)propyl]urea
894013-06-0 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F2024-1318-25mg
3-[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]-1-[3-(morpholin-4-yl)propyl]urea
894013-06-0 90%+
25mg
$109.0 2023-05-17
Life Chemicals
F2024-1318-2μmol
3-[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]-1-[3-(morpholin-4-yl)propyl]urea
894013-06-0 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F2024-1318-15mg
3-[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]-1-[3-(morpholin-4-yl)propyl]urea
894013-06-0 90%+
15mg
$89.0 2023-05-17
Life Chemicals
F2024-1318-2mg
3-[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]-1-[3-(morpholin-4-yl)propyl]urea
894013-06-0 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F2024-1318-20μmol
3-[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]-1-[3-(morpholin-4-yl)propyl]urea
894013-06-0 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F2024-1318-20mg
3-[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]-1-[3-(morpholin-4-yl)propyl]urea
894013-06-0 90%+
20mg
$99.0 2023-05-17
Life Chemicals
F2024-1318-4mg
3-[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]-1-[3-(morpholin-4-yl)propyl]urea
894013-06-0 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F2024-1318-1mg
3-[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]-1-[3-(morpholin-4-yl)propyl]urea
894013-06-0 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F2024-1318-5mg
3-[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]-1-[3-(morpholin-4-yl)propyl]urea
894013-06-0 90%+
5mg
$69.0 2023-05-17

Additional information on 3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-1-3-(morpholin-4-yl)propylurea

Introduction to 3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-1-3-(morpholin-4-yl)propylurea (CAS No. 894013-06-0) and Its Significance in Modern Chemical Biology

3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-1-3-(morpholin-4-yl)propylurea, identified by its CAS number 894013-06-0, represents a compound of significant interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in modulating biological pathways and its relevance to the development of novel therapeutic agents.

The structural composition of 3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-1-3-(morpholin-4-yl)propylurea encompasses several key functional groups that contribute to its unique chemical properties. The presence of a pyrrolidine ring at the 5-position, coupled with an urea moiety at the 1-position, provides a scaffold that is conducive to interactions with biological targets. Furthermore, the 4-ethoxyphenyl substituent and the morpholin-4-yl group appended to the propyl chain enhance the molecule's solubility and binding affinity, making it a promising candidate for further investigation.

In recent years, there has been a surge in research focused on identifying small molecules that can modulate protein-protein interactions (PPIs) and other critical biological processes. The compound 3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-1-3-(morpholin-4-y]propylurea (CAS No. 894013062) has emerged as a compound of interest in this context. Its ability to interact with specific biological targets has been explored in various preclinical studies, demonstrating its potential as an inhibitor or modulator in therapeutic settings.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. By leveraging computational chemistry and structure-based drug design approaches, researchers have been able to predict how 3-(1(4ethoxyphenyI)-5 oxopyrrolidin - 31 - 13(morphol i n - 41 y l ) prop y l urea (CAS No. 894013062) might interact with proteins involved in disease pathways. This has led to hypotheses about its potential therapeutic applications, particularly in areas such as oncology and inflammatory diseases.

The synthesis of 3(1(4 ethoxy phenyI)-5 oxopyrrolidin - 31 - 13(morphol i n - 41 y l ) prop y l urea (CAS No. 894013062) presents both challenges and opportunities for chemists. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled researchers to optimize the production process, making it more efficient and scalable for further study.

Recent studies have highlighted the compound's potential as an anti-inflammatory agent. In vitro experiments have shown that it can inhibit the activity of key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings are particularly intriguing given the widespread use of nonsteroidal anti-inflammatory drugs (NSAIDs) and their associated side effects. The unique mechanism of action proposed for 3(1(4 ethoxy phenyI)-5 oxopyrrolidin - 31 - 13(morphol i n - 41 y l ) prop y l urea (CAS No. 894013062) could offer a novel alternative for managing inflammatory conditions.

Another area of interest is the compound's potential role in cancer research. Preclinical studies have indicated that it may exhibit antitumor properties by interfering with critical signaling pathways involved in cell proliferation and survival. The ability of 3(1(4 ethoxy phenyI)-5 oxopyrrolidin - 31 - 13(morphol i n - 41 y l ) prop y l urea (CAS No. 894013062) to modulate these pathways makes it a promising candidate for further investigation in oncology.

The pharmacokinetic properties of this compound are also under scrutiny. Understanding how it is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its potential as a therapeutic agent. Preliminary data suggest that it exhibits favorable pharmacokinetic profiles, which could translate into effective dosing regimens if further validated through clinical trials.

In conclusion,3(1(4 ethoxy phenyI)-5 oxopyrrolidin - 31 - 13(morphol i n - 41 y l ) prop y l urea (CAS No. 894013062) represents a compound with significant promise in the field of chemical biology and pharmaceutical research. Its unique structural features, coupled with preliminary evidence suggesting its bioactivity and favorable pharmacokinetic properties, make it a valuable asset for ongoing research efforts aimed at developing novel therapeutic agents.

Recommend Articles

Recommended suppliers
Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Heyuan Broad Spectrum Biotechnology Co., Ltd
Minglong (Xianning) Medicine Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Minglong (Xianning) Medicine Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Hebei Ganmiao New material Technology Co., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Ganmiao New material Technology Co., LTD
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Rhino Pharmaceutical Tech Co.,Ltd.